Cas no 55507-94-3 (2-(2,3-dichlorophenoxy)Propanoic acid)

• Product Name: 2-(2,3-dichlorophenoxy)Propanoic acid
• CAS No: 55507-94-3
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 2111976
• PubChem ID: 13259415
• Update Time: 2025-11-03

2-(2,3-dichlorophenoxy)Propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenoxy)Propanoic acid
• BBL037533
• 2-(2,3-Dichlorophenoxy)propionic acid
• DA-28726
• 55507-94-3
• STK502390
• ALBB-000969
• EN300-39489
• AKOS016345327
• Z65586699
• VS-14241
• SCHEMBL1019372
• 2-(2,3-dichlorophenoxy)propanoicacid
• AKOS000176308
• MFCD06661948
• CS-0248248
• 832-465-8
• H21205

• Inchi： 1S/C9H8Cl2O3/c1-5(9(12)13)14-7-4-2-3-6(10)8(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： NWUQBIJTVNMDKJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 233.9850495g/mol
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on 2-(2,3-dichlorophenoxy)Propanoic acid

Comprehensive Guide to 2-(2,3-Dichlorophenoxy)Propanoic Acid (CAS No. 55507-94-3): Properties, Applications, and Market Insights

2-(2,3-Dichlorophenoxy)Propanoic acid (CAS No. 55507-94-3) is a chlorinated phenoxy herbicide with unique chemical properties that make it valuable in agricultural and industrial applications. This compound, often referred to as 2,3-DCPP, belongs to the family of phenoxyalkanoic acids, which are widely studied for their herbicidal activity. The molecular formula C₉H₈Cl₂O₃ and molecular weight of 235.06 g/mol give it distinct solubility characteristics in organic solvents, a key factor in its formulation.

Recent interest in 2-(2,3-dichlorophenoxy)propionic acid has surged due to growing research on selective weed control methods in precision agriculture. Farmers and agronomists frequently search for "herbicides with low environmental persistence" or "chlorophenoxy alternatives to 2,4-D," positioning this compound as a subject of significant scientific inquiry. Its mode of action involves disrupting auxin regulation in broadleaf plants, making it particularly effective against dicotyledonous weeds while showing minimal effects on grasses.

The synthesis of 2-(2,3-DCPP typically involves the reaction of 2,3-dichlorophenol with α-chloropropionic acid under alkaline conditions. This process yields a technical-grade product that can be further purified to 95-98% purity for commercial applications. Analytical methods for quality control include HPLC analysis and gas chromatography, with detection limits below 0.1% for major impurities. Researchers investigating "phenoxy herbicide degradation pathways" have identified microbial and photolytic decomposition as primary environmental fate processes.

Industrial applications of 55507-94-3 extend beyond agriculture. Recent patents highlight its use as an intermediate in synthesizing specialty chemicals for the pharmaceutical industry. The compound's chlorine substitution pattern makes it particularly valuable for creating chiral building blocks in asymmetric synthesis. This dual-use potential has led to increased market demand, with global production estimated at 500-700 metric tons annually across major chemical manufacturing regions.

Environmental considerations surrounding 2-(2,3-dichlorophenoxy)propanoate formulations have prompted extensive ecotoxicological studies. Regulatory agencies require data on soil half-life (typically 14-28 days under aerobic conditions) and aquatic toxicity (LC₅₀ > 10 mg/L for fish species). These parameters are crucial for users searching for "EPA-approved phenoxy herbicides" or "low-impact agricultural chemicals." Modern formulation technologies have enhanced its performance while reducing application rates by 30-40% compared to earlier products.

The global market for chlorophenoxy herbicides shows steady growth at 3.5% CAGR, driven by increasing food production demands and the need for sustainable crop protection solutions. Regional regulatory landscapes significantly influence adoption patterns, with particular interest in Asia-Pacific markets developing resistance management strategies. Industry analysts tracking "specialty herbicide trends 2024" note growing R&D investment in combination products featuring 2,3-DCPP as a key active ingredient.

From a technical perspective, handling 2-(2,3-dichlorophenoxy)propanoic acid requires standard laboratory precautions. The compound exhibits moderate water solubility (350 mg/L at 20°C) and a pKa of 2.8, influencing its behavior in different pH environments. These physicochemical properties are frequently queried by researchers studying "herbicide-soil interactions" or "mobility of chlorinated phenoxy compounds." Storage recommendations typically suggest cool, dry conditions in chemically compatible containers to maintain stability.

Emerging research directions include investigating the enantioselective effects of 2-(2,3-DCPP, as the compound exists as two optical isomers with potentially different biological activities. This aligns with current scientific interest in "chiral agrochemicals" and "stereoselective pesticide action." Advanced analytical techniques like chiral HPLC and molecular modeling are being employed to characterize these differences, opening new possibilities for targeted herbicide development.

Quality specifications for commercial 55507-94-3 typically include purity ≥95%, moisture content ≤0.5%, and heavy metal limits below 10 ppm. These parameters are critical for formulators searching for "high-purity herbicide intermediates" or "GMP-grade agrochemicals." The compound's melting point range of 108-112°C and characteristic infrared spectrum serve as important quality control markers during production and formulation processes.

Future prospects for 2-(2,3-dichlorophenoxy)propanoic acid appear promising, particularly in integrated weed management systems. The compound's compatibility with other herbicide classes and relatively favorable environmental profile position it well for continued use in modern agriculture. Ongoing research into "herbicide synergism" and "precision application technologies" may further expand its utility while addressing sustainability concerns in crop production systems worldwide.